Cas no 2172116-70-8 (3-amino-2,2-dimethylpropane-1-sulfonyl fluoride)

• Product Name: 3-amino-2,2-dimethylpropane-1-sulfonyl fluoride
• CAS No: 2172116-70-8
• MF: C₅H₁₂FNO₂S
• MW: 169.217683792114
• CID: 5852946
• PubChem ID: 165531908
• Update Time: 2025-06-29

3-amino-2,2-dimethylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-dimethylpropane-1-sulfonyl fluoride
• 2172116-70-8
• EN300-1576979

• Inchi： 1S/C5H12FNO2S/c1-5(2,3-7)4-10(6,8)9/h3-4,7H2,1-2H3
• InChI Key： COPUHMNHKDRDEU-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)CN)(=O)(=O)F

Computed Properties

• Exact Mass: 169.05727796g/mol
• Monoisotopic Mass: 169.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-2,2-dimethylpropane-1-sulfonyl fluoride

3-Amino-2,2-Dimethylpropane-1-Sulfonyl Fluoride: A Comprehensive Overview

3-Amino-2,2-dimethylpropane-1-sulfonyl fluoride, also known by its CAS registry number CAS No 2172116-70-8, is a versatile chemical compound with the molecular formula C₅H₉FNO₃S. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a branched alkyl chain with an amino substituent.

The compound exhibits a range of interesting chemical properties due to the presence of both the sulfonyl fluoride and amino groups. The sulfonyl fluoride group is highly reactive and can participate in various nucleophilic substitution reactions, making it valuable in organic synthesis. The amino group adds another layer of reactivity, enabling the compound to act as both an electrophilic and nucleophilic agent depending on the reaction conditions.

Recent studies have highlighted the potential applications of 3-amino-2,2-dimethylpropane-1-sulfonyl fluoride in drug discovery and materials science. In drug development, its ability to act as a bioisostere has been explored, offering new avenues for designing more effective pharmaceutical agents with improved pharmacokinetic profiles.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Researchers have developed efficient methods that minimize byproduct formation and optimize scalability for industrial applications.

In terms of safety considerations, proper handling procedures are essential due to its reactive nature. Protective equipment and appropriate ventilation should be used during handling and storage to ensure workplace safety.